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Compound of Interest

Compound Name: Ethyl 4-(2-oxopropyl)benzoate

Cat. No.: B1342161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

synthetic routes for Ethyl 4-(2-oxopropyl)benzoate (CAS No: 73013-51-1), a valuable building

block in pharmaceutical and chemical research. This document includes a summary of

commercial suppliers, detailed experimental protocols for its synthesis, and key physical and

chemical properties to support laboratory applications.

Commercial Availability
Ethyl 4-(2-oxopropyl)benzoate is available from a number of chemical suppliers, primarily for

research and development purposes. The purity of the commercially available compound is

typically around 95%. Below is a summary of suppliers offering this product. For the most

current pricing and availability, it is recommended to contact the suppliers directly.

Supplier Catalog Number Purity
Available
Quantities

BenchChem B1342161 ~95% Inquire

Rieke Metals 7610 Inquire Inquire

ChemicalBook CB81010448 Inquire Inquire

Angene International AG005CYA Inquire Inquire
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Physicochemical Data
A summary of the key physical and chemical properties of Ethyl 4-(2-oxopropyl)benzoate is

presented below. This data is essential for its proper handling, storage, and use in experimental

settings.

Property Value

CAS Number 73013-51-1[1]

Molecular Formula C₁₂H₁₄O₃[1]

Molecular Weight 206.24 g/mol [1]

Melting Point Not available

Boiling Point Not available

Density Not available

Synthesis of Ethyl 4-(2-oxopropyl)benzoate
The primary route for the synthesis of Ethyl 4-(2-oxopropyl)benzoate is the Fischer

esterification of its corresponding carboxylic acid precursor, 4-(2-oxopropyl)benzoic acid, with

ethanol in the presence of an acid catalyst.

Step 1: Synthesis of 4-(2-oxopropyl)benzoic acid
(Precursor)
A detailed experimental protocol for the synthesis of the precursor, 4-(2-oxopropyl)benzoic

acid, is not readily available in the searched literature. However, it is a known compound with a

reported melting point of 156-157 °C.

Step 2: Fischer Esterification of 4-(2-oxopropyl)benzoic
acid
The following is a generalized experimental protocol for the Fischer esterification of a benzoic

acid derivative, which can be adapted for the synthesis of Ethyl 4-(2-oxopropyl)benzoate.
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Materials:

4-(2-oxopropyl)benzoic acid

Anhydrous Ethanol (absolute)

Concentrated Sulfuric Acid (H₂SO₄)

Sodium Bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., Diethyl ether or Ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-(2-oxopropyl)benzoic acid in an excess of anhydrous ethanol. A

significant molar excess of ethanol is used to drive the equilibrium towards the product.

Acid Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution

while stirring.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

After the reaction is complete (as indicated by TLC), allow the mixture to cool to room

temperature.

Remove the excess ethanol under reduced pressure using a rotary evaporator.

Dissolve the residue in an organic solvent such as diethyl ether or ethyl acetate.
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Transfer the organic solution to a separatory funnel and wash it sequentially with water, a

saturated solution of sodium bicarbonate (to neutralize the acidic catalyst), and finally with

brine.

Drying and Solvent Removal:

Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium

sulfate.

Filter off the drying agent.

Remove the organic solvent by rotary evaporation to yield the crude Ethyl 4-(2-
oxopropyl)benzoate.

Purification: The crude product can be further purified by column chromatography on silica

gel if necessary.

Experimental and Logical Diagrams
To visualize the procurement and synthesis workflow, the following diagrams are provided.
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(CoA, SDS) Log into Chemical Inventory Store Appropriately Ready for Laboratory Use

Click to download full resolution via product page

Caption: A typical procurement workflow for acquiring research chemicals.
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Caption: A logical workflow for the synthesis of Ethyl 4-(2-oxopropyl)benzoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1342161?utm_src=pdf-body-img
https://www.benchchem.com/product/b1342161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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